Tembetarine
Tembetarine
(S)-tembetarine is a tembetarine obtained by methylation of the tertiary amino function of (R)-reticuline. It has a role as a plant metabolite. It is a benzylisoquinoline alkaloid and a tembetarine. It derives from a (S)-reticuline. It is an enantiomer of a (R)-tembetarine.
Brand Name:
Vulcanchem
CAS No.:
18446-73-6
VCID:
VC20987014
InChI:
InChI=1S/C20H25NO4/c1-21(2)8-7-14-11-20(25-4)18(23)12-15(14)16(21)9-13-5-6-19(24-3)17(22)10-13/h5-6,10-12,16H,7-9H2,1-4H3,(H-,22,23)/p+1/t16-/m0/s1
SMILES:
C[N+]1(CCC2=CC(=C(C=C2C1CC3=CC(=C(C=C3)OC)O)O)OC)C
Molecular Formula:
C20H26NO4+
Molecular Weight:
344.4 g/mol
Tembetarine
CAS No.: 18446-73-6
Cat. No.: VC20987014
Molecular Formula: C20H26NO4+
Molecular Weight: 344.4 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | (S)-tembetarine is a tembetarine obtained by methylation of the tertiary amino function of (R)-reticuline. It has a role as a plant metabolite. It is a benzylisoquinoline alkaloid and a tembetarine. It derives from a (S)-reticuline. It is an enantiomer of a (R)-tembetarine. |
|---|---|
| CAS No. | 18446-73-6 |
| Molecular Formula | C20H26NO4+ |
| Molecular Weight | 344.4 g/mol |
| IUPAC Name | (1S)-1-[(3-hydroxy-4-methoxyphenyl)methyl]-6-methoxy-2,2-dimethyl-3,4-dihydro-1H-isoquinolin-2-ium-7-ol |
| Standard InChI | InChI=1S/C20H25NO4/c1-21(2)8-7-14-11-20(25-4)18(23)12-15(14)16(21)9-13-5-6-19(24-3)17(22)10-13/h5-6,10-12,16H,7-9H2,1-4H3,(H-,22,23)/p+1/t16-/m0/s1 |
| Standard InChI Key | ABSDACFLIMOXJY-INIZCTEOSA-O |
| Isomeric SMILES | C[N+]1(CCC2=CC(=C(C=C2[C@@H]1CC3=CC(=C(C=C3)OC)O)O)OC)C |
| SMILES | C[N+]1(CCC2=CC(=C(C=C2C1CC3=CC(=C(C=C3)OC)O)O)OC)C |
| Canonical SMILES | C[N+]1(CCC2=CC(=C(C=C2C1CC3=CC(=C(C=C3)OC)O)O)OC)C |
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